Cas no 1805712-86-0 (3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid
• CAS No: 1805712-86-0
• MF: C₁₁H₁₀ClIO₄
• MW: 368.552175045013
• CID: 4941178
• Update Time: 2025-06-09

3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid

• Inchi： 1S/C11H10ClIO4/c12-5-7(14)4-6-2-1-3-8(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： WNWZEFCFGWLRLQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CC(CCl)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid

Comprehensive Overview of 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid (CAS No. 1805712-86-0)

3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid (CAS No. 1805712-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its iodine and chloro functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's mandelic acid backbone further enhances its applicability in chiral synthesis, making it a valuable asset in asymmetric catalysis.

The growing interest in 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1805712-86-0 serves as a critical identifier for researchers seeking to replicate studies or explore its derivatives. Recent advancements in AI-driven drug discovery have highlighted the compound's potential, with computational models predicting its interactions with biological targets. This aligns with the broader trend of leveraging machine learning to accelerate the identification of novel therapeutic agents, a topic dominating discussions in both academic and industrial circles.

From a synthetic chemistry perspective, the iodomandelic acid moiety in this compound offers intriguing reactivity patterns. Chemists are particularly interested in its use for constructing complex heterocycles, which are prevalent in many FDA-approved drugs. The compound's chloro and iodo substituents provide handles for further functionalization, enabling the creation of diverse molecular libraries. Such libraries are essential for high-throughput screening campaigns, a strategy widely adopted in modern pharmaceutical R&D to identify lead compounds efficiently.

Environmental and sustainability considerations are also shaping the discourse around 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid. With the chemical industry increasingly focused on green chemistry principles, researchers are investigating eco-friendly synthetic routes for this compound. Topics like catalyst recycling and solvent-free reactions are frequently searched in connection with such efforts, reflecting the community's commitment to reducing the environmental footprint of chemical synthesis.

Analytical characterization of CAS No. 1805712-86-0 presents another area of active research. Advanced techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structure. These methods are crucial for ensuring reproducibility in studies involving this compound, a factor that journals and regulatory agencies emphasize heavily. The compound's spectral data is often a hot topic in online forums where researchers discuss troubleshooting experimental protocols.

Looking ahead, the versatility of 3-(3-Chloro-2-oxopropyl)-2-iodomandelic acid positions it as a compound with enduring relevance. Its intersections with trending fields like precision medicine and bioconjugation chemistry suggest it will remain a focus of investigation. For scientists navigating the competitive landscape of molecular innovation, understanding this compound's properties and applications could unlock new opportunities in therapeutic development and material science.